Mechanistic Specificity: Bruceine H Targets Notch3 to Overcome EGFR-TKI Resistance
Bruceine H, but not the broader-spectrum analogs brusatol or bruceine D, has been functionally characterized as a Notch3 pathway inhibitor with the capacity to reverse gefitinib resistance in NSCLC [1]. In a gefitinib-resistant PC-9/GR xenograft model, co-administration of Bruceine H with gefitinib resulted in significant tumor growth inhibition, an effect attributed to suppression of Notch3 signaling and downstream β-catenin/FOXO3a activation [1]. While brusatol and bruceine D may also impact cancer cell growth, their primary documented mechanisms (global translation inhibition and Nrf2 inhibition for brusatol; broad Notch inhibition for bruceine D) do not recapitulate this specific, resistance-overcoming phenotype [2][3].
| Evidence Dimension | In vivo tumor growth inhibition in gefitinib-resistant xenograft model |
|---|---|
| Target Compound Data | Bruceine H + Gefitinib: Significant tumor growth inhibition compared to control and monotherapy arms [1] |
| Comparator Or Baseline | Gefitinib monotherapy (Baseline): Minimal tumor growth inhibition due to resistance |
| Quantified Difference | Combination therapy restores therapeutic response, while monotherapy fails [1] |
| Conditions | PC-9/GR NSCLC xenograft model in nude mice |
Why This Matters
This identifies Bruceine H as the critical tool for researchers studying Notch3-mediated drug resistance, a function not demonstrated for its more cytotoxic analogs.
- [1] Wu JW, He XH, Xiong ZX, Shi LS, Chen DC, Feng YF, Wen QW. Bruceine H mediates EGFR-TKI drug persistence in NSCLC by Notch3-dependent β-catenin activating FOXO3a signaling. Front Oncol. 2022. View Source
- [2] Ren D, Villeneuve NF, Jiang T, et al. Brusatol enhances the efficacy of chemotherapy by inhibiting the Nrf2-mediated defense mechanism. Proc Natl Acad Sci U S A. 2011;108(4):1433-1438. View Source
- [3] Lau ST, Lin ZX, Liao Y, et al. Bruceine D induces apoptosis in pancreatic adenocarcinoma cell line PANC-1 through the activation of p38-mitogen activated protein kinase. Cancer Lett. 2009;281(1):42-52. View Source
